5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole

• Molecular Formula: C5H7ClFNO
• Molecular Weight: 151.56 g/mol
• IUPAC Name: 5-(chloromethyl)-3-(fluoromethyl)-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C5H7ClFNO/c6-2-5-1-4(3-7)8-9-5/h5H,1-3H2
• InChI Key: ABAOOKLQYMNJGS-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1CF)CCl

Description

5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole is a useful research compound. Its molecular formula is C5H7ClFNO and its molecular weight is 151.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-(chloromethyl)-4,5-dihydroisoxazol-3-yl)methanol (1.58 g, 10.56 mmol, 6a rac, Tetrahedron 1986, 42, 5267) in DCM (30 mL) at −78° C. was added (diethylamino)sulfur trifluoride (1.60 ml, 12.11 mmol). The reaction mixture was stirred at −78° C. for 10 min, warmed from −78° C. to room temperature over 15 min, stirred at room temperature for 1 h and quenched with saturated aq. saturated NaHCO3 solution. The reaction mixture was diluted with diethyl ether and water. The aqueous phase was extracted with diethyl ether (4×) and the combined organic extracts were washed with brine (1×), dried over MgSO4, filtered, and concentrated in vacuo to give a dark red oil. Purification by flash column chromatography on silica gel (20% diethyl ether in pentane) gave the title compound (0.79 g, 49% yield).